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Compound of Interest

Compound Name: Anthanthrone

Cat. No.: B1585402

Introduction

Anthanthrone, specifically its halogenated derivative 4,10-dibromoanthanthrone (Colour
Index No. Pigment Red 168), is a high-performance polycyclic pigment highly valued in the
industrial paints and coatings sector.[1][2] Belonging to the anthraquinone class of colorants, it
is recognized for its brilliant yellowish-red or scarlet shade and exceptional fastness properties.
[3][4] These characteristics make it a preferred choice for demanding applications where long-
term durability and color stability are critical. This document provides detailed application notes,
performance data, and experimental protocols for the formulation and evaluation of industrial
coatings incorporating Anthanthrone Pigment Red 168 (PR 168).

1.0 Physicochemical and Performance Data

Anthanthrone PR 168's robust molecular structure translates into superior performance
characteristics, which are summarized below.

Table 1: Physicochemical Properties of Pigment Red 168
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Property Value Source
Chemical Name 4,10-Dibromoanthanthrone [1112]
Chemical Formula C22HsBr20:2 [5]
Molecular Weight 464.1 g/mol [5]

CAS Number 4378-61-4 [5]
Appearance Red Powder

Class Anthraquinone [3114]

Table 2: Performance Characteristics of Pigment Red 168 in Coatings
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Performance Metric

Rating/Value

Notes

Lightfastness (Full Shade)

8 (Excellent)

Measured on the Blue Wool
Scale (1-8), where 8 is the
highest fastness.[6]

Lightfastness (Tint)

7-8 (Very Good - Excellent)

Performance may vary slightly
based on the concentration

and binder system.[3]

Weather Resistance

Excellent

Exhibits outstanding durability
in exterior applications,

including automotive finishes.

[3]17]

Heat Stability

=300 °C

Suitable for high-temperature
baking systems like coill

coatings.[7]

Solvent Resistance

Excellent

Almost entirely resistant to
most organic solvents found in

typical binder systems.[3]

Chemical Resistance

Very Good

Good resistance to acids and
alkalis, crucial for industrial

maintenance coatings.[7][8]

Migration Resistance

Good

Shows good resistance to
migration in plasticized

systems like PVC coatings.[3]

2.0 Key Applications in Industrial Coatings

The exceptional durability of PR 168 makes it suitable for a wide range of high-end industrial

applications.[7]

o Automotive Finishes: Used in both OEM and refinish applications where excellent weather

fastness and color retention are mandatory.[3][7]
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o High-Grade Industrial Coatings: Ideal for durable goods, machinery, and equipment coatings
that require long service life.[3]

 Architectural Paints: Employed in premium exterior paints and decorative plasters for long-
lasting, vibrant red shades.[3]

e Coil and PVC Coatings: Its heat stability and migration resistance are advantageous for pre-
coated metal sheets and flexible PVC applications.[3]

3.0 Experimental Protocols

The following protocols provide standardized methodologies for incorporating and evaluating
Anthanthrone PR 168 in a coating system.

3.1 Protocol for Preparation of a Solvent-Borne Industrial Enamel

This protocol details the dispersion of PR 168 into a conventional alkyd-melamine bake enamel
system.

Materials and Equipment:

Anthanthrone Pigment Red 168

e Mediume-oil alkyd resin

e Melamine-formaldehyde resin

» Dispersant (wetting and dispersing agent)

e Solvents (e.g., Xylene, Solvesso 100)

e Flow and leveling additives

» High-speed disperser (e.g., Cowles dissolver)

o Bead mill

e Hegman gauge
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¢ \iscometer
Procedure:

o Mill Base Preparation: a. Charge the alkyd resin, a portion of the solvent, and the dispersant
into a mixing vessel. b. Agitate at low speed until the mixture is homogeneous. c. Gradually
add the Anthanthrone PR 168 pigment to the vessel under agitation. d. Once the pigment is
fully wetted, increase the disperser speed to high (e.g., 2000-3000 rpm) and disperse for 20-
30 minutes to form a preliminary pigment slurry.

e Milling: a. Transfer the mill base to a horizontal bead mill. b. Mill the paste until the desired
fineness of grind is achieved. Check the dispersion quality periodically using a Hegman
gauge (target: > 7).

o Let-Down: a. In a separate vessel, combine the remaining alkyd resin, melamine resin,
solvents, and any other additives. b. Slowly add the milled pigment concentrate to the let-
down vehicle under constant, low-speed agitation. c. Continue mixing for 15-20 minutes until
the batch is uniform.

e Quality Control: a. Adjust the final viscosity with solvent as required. b. Measure the final
color, gloss, and viscosity to ensure they meet specifications.

Mill Base Preparation Milling
Charge Resins, Add Anthanthrone High-Speed Dispersion Bead Millin QC Check:
Solvents, Dispersant (PR 168) Pigment (20-30 min) 9 Hegman Gauge (>7)

Let-Down & Finalization
\4

Prepare Let-Down Combine Mill Base Final QC:

(Resins, Additives) with Let-Down Viscosity, Color, Gloss

Click to download full resolution via product page

Workflow for formulating an industrial coating with Anthanthrone.
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3.2 Protocol for Evaluation of Lightfastness

This protocol uses accelerated weathering to assess resistance to color fade upon light
exposure.

Equipment:

Xenon arc weathering apparatus (compliant with ISO 105-B02 or ASTM G155).[9]

Blue Wool Scale reference standards (ISO 105 B01-B08).[9][10]

Spectro-colorimeter

Coated test panels prepared according to Protocol 3.1

Procedure:

o Prepare coated test panels and allow them to cure fully as per the coating's specifications.
e Measure the initial color coordinates (Lab*) of each panel using a spectro-colorimeter.

e Mount the test panels in the Xenon arc apparatus. Simultaneously, mount the Blue Wool
standards (strips 1 through 8).

e Expose the samples and standards to the simulated solar radiation according to the test
cycle specified in ISO 105-B02.

» Periodically inspect the samples and the Blue Wool standards.

e The test is complete when Blue Wool standard 7 shows a color change corresponding to
Grade 4 on the Grey Scale.

» Remove the test panel and measure its final color coordinates. Calculate the total color
difference (AE*).

o The lightfastness rating is determined by comparing the color change of the test panel to that
of the Blue Wool standards. A rating of 8 indicates outstanding lightfastness.[9]
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3.3 Protocol for Assessment of Chemical Resistance

This protocol evaluates the coating's ability to withstand exposure to various chemicals.

Equipment & Materials:

Cured coated panels

Test chemicals (e.g., 10% H2S04, 10% NaOH, Xylene, Isopropanol, Gasoline)

Watch glasses and pipettes

Cotton balls

Procedure (Spot Test Method):

Place the fully cured coated panels on a level surface.

Apply a few drops of each test chemical onto a separate area of the panel.

For volatile solvents, place a cotton ball saturated with the solvent on the panel and cover it
with a watch glass to retard evaporation.

Allow the chemicals to remain in contact with the coating for a specified period (e.g., 24
hours) at ambient temperature.[8]

After the exposure period, remove the chemicals by rinsing with deionized water and gently
blotting dry.

Allow the panels to recover for 1 hour and then visually inspect for any defects such as
blistering, swelling, discoloration, gloss reduction, or loss of adhesion.[8]

Rate the resistance on a scale (e.g., 1-5, where 5 = no effect, 1 = severe failure).

4.0 Visualization of Key Concepts

4.1 Chemical Structure

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.specialchem.com/coatings/guide/chemical-resistance
https://www.specialchem.com/coatings/guide/chemical-resistance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Anthanthrone's performance is derived from its stable, polycyclic aromatic structure. Pigment
Red 168 is created by the bromination of the parent anthanthrone molecule.

Anthanthrone_img

Anthanthrone (4>arent Structure)

f]‘omination

PR168_img

Pigment Red 168 (4,10-dibromoanthanthrone)

Click to download full resolution via product page

Synthesis relationship of Pigment Red 168 from Anthanthrone.

4.2 Pigment Selection Logic

Choosing the correct pigment is critical. The following diagram illustrates the decision-making
process where Anthanthrone PR 168 is a potential candidate.
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Application Requirement Analysis

Exterior Durability
Required?

High-Temperature
Baking Cycle?

Chemical Resistance
Needed?

Brilliant Scarlet/Yellow-Red
Shade Desired?

Consider Anthanthrone Select Alternative
(Pigment Red 168) Pigment

Click to download full resolution via product page

Decision tree for selecting Anthanthrone (PR 168).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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